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Compound of Interest

Compound Name: Tetrakis(4-carboxyphenyl)silane

Cat. No.: B3075037

For researchers, scientists, and drug development professionals seeking high-purity
Tetrakis(4-carboxyphenyl)silane (CAS No. 10256-84-5), a number of commercial suppliers
offer this versatile molecule. This technical guide provides an in-depth overview of its chemical
properties, commercial availability, synthesis, quality control, and its potential applications in
biomedical research, particularly in the context of drug development.

Commercial Availability

High-purity Tetrakis(4-carboxyphenyl)silane is available from several chemical suppliers.
Purity levels typically range from 98% to over 99%. Researchers should consult the suppliers'
certificates of analysis for detailed purity information and characterization data.

Supplier Purity Catalog Number
ChemicalBook 98% - 99% Varies
Biosynth >95% KAA25684
Chemsrc Varies 10256-84-5
Zhengzhou Gecko Scientific ] .

Varies Varies
Inc.
Tianjin Being Technology Co. Varies Varies
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Physicochemical Properties

Tetrakis(4-carboxyphenyl)silane is a white to off-white crystalline powder. Its chemical
structure, featuring a central silicon atom tetrahedrally bonded to four carboxyphenyl groups,
makes it a valuable building block in supramolecular chemistry and materials science.

Property Value

CAS Number 10256-84-5

Molecular Formula C28H200sSi

Molecular Weight 512.5 g/mol

IUPAC Name 4,4'4" 4"-Silanetetrayltetrabenzoic acid
Solubility Soluble in DMF and DMSO

Storage Store at room temperature, away from moisture

Experimental Protocols
Synthesis of Tetrakis(4-carboxyphenyl)silane

A common synthetic route to Tetrakis(4-carboxyphenyl)silane involves a Grignard reaction
followed by carboxylation. The following is a generalized protocol based on standard
organosilicon chemistry.

Materials:

Tetrachlorosilane (SiCla)

4-Bromobenzoic acid

Magnesium turnings

Dry tetrahydrofuran (THF)

Dry ice (solid CO2)

Hydrochloric acid (HCI)
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» Diethyl ether
Procedure:

o Grignard Reagent Formation: In a flame-dried, three-necked flask under an inert atmosphere
(e.g., argon or nitrogen), add magnesium turnings. A solution of 4-bromobenzoic acid in dry
THF is added dropwise to the magnesium turnings with stirring. The reaction is initiated,
which may require gentle heating. The reaction mixture is stirred until the magnesium is
consumed, forming the Grignard reagent, 4-(methoxycarbonyl)phenylmagnesium bromide.

o Reaction with Tetrachlorosilane: The freshly prepared Grignard reagent is cooled in an ice
bath. A solution of tetrachlorosilane in dry THF is added dropwise to the Grignard reagent
with vigorous stirring. The reaction is typically exothermic and should be controlled by the
rate of addition. After the addition is complete, the reaction mixture is allowed to warm to
room temperature and then refluxed for several hours to ensure complete reaction.

» Carboxylation: The reaction mixture is cooled in a dry ice/acetone bath. An excess of
crushed dry ice is added portion-wise to the stirred reaction mixture. The dry ice serves as
the source of COz for the carboxylation of the aryl-silicon bonds. The mixture is stirred until it
reaches room temperature.

o Work-up and Purification: The reaction is quenched by the slow addition of dilute
hydrochloric acid. The aqueous layer is extracted with diethyl ether. The combined organic
layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is
removed under reduced pressure. The crude product is then purified by recrystallization from
a suitable solvent system, such as an ethanol/water mixture, to yield high-purity Tetrakis(4-
carboxyphenyl)silane.

Quality Control and Characterization

To ensure the purity and identity of Tetrakis(4-carboxyphenyl)silane, a combination of
analytical techniques should be employed.
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Technique

Expected Results

1H NMR (in DMSO-ds)

Aromatic protons will appear as doublets in the
range of 7.5-8.5 ppm. The carboxylic acid
protons will appear as a broad singlet at higher

chemical shifts (>12 ppm).

13C NMR (in DMSO-ds)

Signals corresponding to the carboxyl carbons,
the silicon-bound aromatic carbons, and the
other aromatic carbons are expected in their

characteristic regions.

High-Performance Liquid Chromatography
(HPLC)

A single major peak should be observed, with
the purity calculated from the peak area
percentage. The mobile phase and column
should be optimized for aromatic carboxylic

acids.

Fourier-Transform Infrared Spectroscopy (FTIR)

Characteristic peaks for the C=0 stretch of the
carboxylic acid (around 1700 cm™1), the O-H
stretch (broad, around 3000 cm~1), and Si-C

bond vibrations will be present.

Elemental Analysis

The experimentally determined percentages of
Carbon, Hydrogen, and Oxygen should be
within £0.4% of the calculated theoretical values
for C2s8H200sSi.

Applications in Drug Development and Research

Tetrakis(4-carboxyphenyl)silane and its derivatives are being explored for various

applications in drug development and biomedical research due to their unique structural and

chemical properties.

Role in NF-kB Signaling Pathway Inhibition

While direct evidence for Tetrakis(4-carboxyphenyl)silane is emerging, related tetraphenyl

compounds have been investigated for their anti-inflammatory properties, which are often

mediated through the inhibition of the NF-kB (nuclear factor kappa-light-chain-enhancer of
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activated B cells) signaling pathway. The NF-kB pathway is a critical regulator of inflammatory
responses and is implicated in various diseases, including cancer and autoimmune disorders.
[1][2][3][4] It is hypothesized that the rigid, three-dimensional structure of Tetrakis(4-
carboxyphenyl)silane could allow it to act as a scaffold to present the carboxyphenyl groups
in a specific spatial orientation, potentially enabling it to interfere with protein-protein
interactions within the NF-kB signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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